Cas no 4640-69-1 (3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile)
4640-69-1 structure
Product Name:3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile
CAS No:4640-69-1
MF:C11H11NO3
MW:205.209943056107
MDL:MFCD02260783
CID:324686
PubChem ID:7022363
Update Time:2025-04-19
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile
- 3-(3,4-Dimethoxy-phenyl)-3-oxo-propionitrile
- 3,4-Dimethoxybenzoylacetonitrile
- Benzenepropanenitrile, 3,4-dimethoxy-b-oxo-
- DTXSID10427441
- F3250-0717
- 3-(3,4-Dimethoxyphenyl)-3-oxopropionitrile
- AB93336
- AA-0868
- VU0607331-1
- FT-0604174
- CHEMBL4903443
- J-510571
- SCHEMBL139147
- C78240
- (3,4-dimethoxybenzoyl)acetonitrile
- 3,4-Dimethoxy-
- A7229
- CS-0206597
- Z317041968
- MFCD02260783
- 4640-69-1
- JFSNSYKHZRHIGE-UHFFFAOYSA-N
- A-oxobenzenepropanenitrile
- AKOS000195188
- STL290802
- ALBB-027423
- Benzenepropanenitrile, 3,4-dimethoxy-beta-oxo-
-
- MDL： MFCD02260783
- Inchi： 1S/C11H11NO3/c1-14-10-4-3-8(7-11(10)15-2)9(13)5-6-12/h3-4,7H,5H2,1-2H3
- InChI Key： JFSNSYKHZRHIGE-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(C(CC#N)=O)=C1)OC
Computed Properties
- Exact Mass: 205.07400
- Monoisotopic Mass: 205.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 59.3A^2
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 139-141°C
- Boiling Point: 377.5±32.0 °C at 760 mmHg
- Flash Point: 165.1±15.3 °C
- Refractive Index: 1.517
- PSA: 59.32000
- LogP: 1.80018
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046058-500mg |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | >95% | 500mg |
616CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046058-1g |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | >95% | 1g |
957CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046058-5g |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | >95% | 5g |
2892CNY | 2021-05-07 | |
| Alichem | A019115004-25g |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | 95% | 25g |
$543.78 | 2023-09-01 | |
| Fluorochem | 206975-1g |
3,4-Dimethoxybenzoylacetonitrile |
4640-69-1 | 95% | 1g |
￡205.00 | 2022-03-01 | |
| Fluorochem | 206975-5g |
3,4-Dimethoxybenzoylacetonitrile |
4640-69-1 | 95% | 5g |
￡862.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046058-500mg |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | >95% | 500mg |
616.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046058-1g |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | >95% | 1g |
957.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046058-5g |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | >95% | 5g |
2892.0CNY | 2021-07-10 | |
| Apollo Scientific | OR15164-1g |
3,4-Dimethoxybenzoylacetonitrile |
4640-69-1 | 1g |
£70.00 | 2024-07-28 |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4640-69-1 (3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile) Related Products
- 1835-14-9(1-(4-Hydroxy-3-methoxyphenyl)-1-propanone)
- 3672-47-7(4-Methoxybenzoylacetonitrile)
- 21667-60-7(3-(3-Methoxyphenyl)-3-oxopropanenitrile)
- 1835-04-7(3,4-Dimethoxypropiophenone)
- 96220-14-3(3-(1,3-benzodioxol-5-yl)-3-oxopropanenitrile)
- 70988-04-4(3-(3,5-dimethoxyphenyl)-3-oxopropanenitrile)
- 54605-62-8(3-(4-ethoxyphenyl)-3-oxopropanenitrile)
- 50606-35-4(3,4,5-Trimethoxybenzoylacetonitrile)
- 199102-80-2(2,3-Dimethoxybenzoylacetonitrile)
- 267880-91-1( )
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
